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Compound of Interest

Compound Name: Orphenadrine

Cat. No.: B1219630 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling orphenadrine must adhere to specific disposal procedures to ensure laboratory

safety, environmental protection, and regulatory compliance. Due to its potential for

environmental harm, standard disposal methods such as drain or trash disposal are not

appropriate for orphenadrine.

Orphenadrine is not classified as a controlled substance by the Drug Enforcement

Administration (DEA). However, Safety Data Sheets (SDS) for orphenadrine citrate classify it

as "Harmful if swallowed" and "Very toxic to aquatic life with long lasting effects"[1]. Therefore,

preventing its entry into sewer systems and the broader environment is a critical aspect of its

life cycle management in a laboratory setting[1][2].

Orphenadrine Disposal and Safety Data
The following table summarizes key quantitative and qualitative data regarding the disposal

and safety of orphenadrine. This information is compiled from safety data sheets and

regulatory information.
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Parameter Value/Statement Source

DEA Controlled Substance No [3]

Acute Oral Toxicity (Mouse) LD50: 150 mg/kg [4]

Environmental Hazard
Very toxic to aquatic life with

long lasting effects

Recommended Disposal

Method

Licensed chemical destruction

plant or controlled incineration

with flue gas scrubbing.

Prohibited Disposal Methods

Do not contaminate water,

foodstuffs, feed or seed by

storage or disposal. Do not

discharge to sewer systems.

Step-by-Step Disposal Protocol for Orphenadrine
The following protocol outlines the necessary steps for the proper disposal of orphenadrine in

a laboratory environment. This procedure is designed to comply with safety and environmental

regulations.

Segregation and Storage:

Isolate all expired, unwanted, or contaminated orphenadrine, including pure compounds,

solutions, and contaminated labware (e.g., vials, gloves, weigh boats).

Store the waste in a designated, well-ventilated, and secure area away from incompatible

materials.

The storage container must be clearly labeled as "Hazardous Waste: Orphenadrine" and

be tightly sealed to prevent leaks or spills.

Personal Protective Equipment (PPE):

When handling orphenadrine waste, personnel must wear appropriate PPE, including

safety glasses, chemical-resistant gloves, and a lab coat.
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Engage a Licensed Waste Management Vendor:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the orphenadrine waste.

The waste must be handled by a licensed chemical waste disposal company that can

provide a certificate of destruction.

Documentation:

Maintain a detailed inventory of all orphenadrine waste designated for disposal. This log

should include the quantity, concentration (if in solution), and date of segregation.

Retain all documentation provided by the waste management vendor, including manifests

and the certificate of destruction, in accordance with your institution's policies and local

regulations.

Emergency Procedures:

In case of an accidental spill, immediately contain the spill using an appropriate absorbent

material.

Avoid generating dust from solid orphenadrine.

Ventilate the area and ensure all personnel are wearing the correct PPE during cleanup.

Dispose of all cleanup materials as hazardous waste following the procedures outlined

above.

Orphenadrine Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of orphenadrine in a research setting.
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Start: Orphenadrine Waste Identification

Regulatory & Hazard Assessment
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DO NOT Dispose
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Caption: Workflow for the proper disposal of orphenadrine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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